Cas no 910896-66-1 (1H-Pyrazole-3-methanol, 5-butyl-)

• Product Name: 1H-Pyrazole-3-methanol, 5-butyl-
• CAS No: 910896-66-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 995985
• PubChem ID: 45121221
• Update Time: 2025-11-03

1H-Pyrazole-3-methanol, 5-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-butyl-
• (5-Butyl-1H-pyrazol-3-yl)methanol
• 910896-66-1

• Inchi： 1S/C8H14N2O/c1-2-3-4-7-5-8(6-11)10-9-7/h5,11H,2-4,6H2,1H3,(H,9,10)
• InChI Key： WOANLQHYWUSKHZ-UHFFFAOYSA-N
• SMILES： OCC1=CC(CCCC)=NN1

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 1.1

Additional information on 1H-Pyrazole-3-methanol, 5-butyl-

Introduction to 1H-Pyrazole-3-methanol, 5-butyl- (CAS No. 910896-66-1) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazole-3-methanol, 5-butyl- (CAS No. 910896-66-1) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmaceuticals and bioactive molecules. Pyrazole derivatives have long been recognized for their diverse pharmacological properties, and the introduction of this specific compound has opened new avenues for therapeutic research. This introduction delves into the structural characteristics, synthetic pathways, and most notably, its recent applications in biomedical research.

1H-Pyrazole-3-methanol, 5-butyl- is a heterocyclic organic compound featuring a pyrazole core substituted with a butyl group at the 5-position and a hydroxymethyl group at the 3-position. The pyrazole ring is a six-membered aromatic structure containing two nitrogen atoms at positions 1 and 4, which contribute to its unique electronic properties and biological interactions. The presence of the hydroxymethyl group at position 3 enhances its reactivity, making it a valuable intermediate in organic synthesis. The butyl group at position 5 increases the molecular weight and lipophilicity, influencing its solubility and permeability across biological membranes.

The synthesis of 1H-Pyrazole-3-methanol, 5-butyl- typically involves multi-step organic reactions starting from commercially available pyrazole derivatives. One common synthetic route involves the alkylation of 3-hydroxypyrazole with butyl halides under basic conditions, followed by functional group modifications to introduce the hydroxymethyl group. Advanced techniques such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions have also been employed to optimize yield and purity. The development of efficient synthetic methodologies is crucial for large-scale production and further derivatization studies.

In recent years, 1H-Pyrazole-3-methanol, 5-butyl- has garnered attention for its potential applications in drug discovery and medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this compound make it an attractive scaffold for designing molecules that can interact with biological targets such as enzymes and receptors. Preliminary studies have shown that derivatives of 1H-Pyrazole-3-methanol, 5-butyl- can modulate pathways involved in cancer progression and inflammation.

One of the most compelling aspects of this compound is its role in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, particularly cancer. The pyrazole core can be modified to create ligands that bind to specific kinase domains, inhibiting their activity. For instance, research has demonstrated that certain analogs of 1H-Pyrazole-3-methanol, 5-butyl- can selectively inhibit tyrosine kinases, which are overactive in many cancer types. This finding underscores the compound's potential as a lead molecule for oncology drug development.

Another area where 1H-Pyrazole-3-methanol, 5-butyl- has shown promise is in anti-inflammatory drug design. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and cardiovascular disorders. Studies have indicated that pyrazole derivatives can modulate inflammatory cytokine production by interacting with nuclear factor kappa B (NF-κB) pathways. The hydroxymethyl group at position 3 provides a site for further chemical modifications to enhance binding affinity and selectivity towards inflammatory targets. This has led to the exploration of 1H-Pyrazole-3-methanol, 5-butyl- as a precursor for novel anti-inflammatory agents.

The compound's versatility also extends to its use as a building block for more complex molecules. Medicinal chemists often employ scaffold hopping strategies to discover new drug candidates with improved pharmacokinetic properties. By modifying various functional groups on the pyrazole core or introducing additional heterocycles, researchers can generate libraries of compounds with tailored biological activities. Computational methods such as molecular docking have been instrumental in predicting how different derivatives might interact with biological targets.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches to rapidly assess the activity of large compound libraries against disease-relevant targets. 1H-Pyrazole-3-methanol, 5-butyl- has been incorporated into such libraries due to its structural features and reported biological activities. HTS campaigns have identified several promising derivatives that warrant further investigation in vitro and in vivo. These efforts are part of an ongoing effort to accelerate the discovery of new therapeutics for unmet medical needs.

The pharmacokinetic profile of 1H-Pyrazole-3-methanol, 5-butyl- is another critical consideration in drug development. Factors such as solubility, metabolic stability, and membrane permeability determine whether a compound can reach its target site effectively within an organism. Researchers have explored various strategies to optimize these properties without compromising biological activity. For example, prodrug formulations or covalent modifications have been investigated to enhance bioavailability.

In conclusion,1H-Pyrazole-3-methanol, 5-butyl--(CAS No.910896-66-1) stands out as a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features enable diverse modifications, making it valuable for developing kinase inhibitors, anti-inflammatory agents,and other bioactive molecules. Ongoing studies continue to uncover new applications, highlighting its importance as both an intermediate,and a lead compound. As research progresses,the therapeutic possibilities associated with this compound are likely to expand further.